Cas no 19420-59-8 (3-hydroxy-4-(propan-2-yl)benzoic acid)

• Product Name: 3-hydroxy-4-(propan-2-yl)benzoic acid
• CAS No: 19420-59-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1386850
• PubChem ID: 177068
• Update Time: 2025-04-20

3-hydroxy-4-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-(propan-2-yl)benzoic acid
• 3-hydroxy-4-propan-2-ylbenzoic acid
• SCHEMBL5366250
• 3-Hydroxy-4-isopropylbenzoicacid
• Benzoic acid, 3-hydroxy-4-isopropyl-
• CS-0449503
• DTXSID10941137
• MB22489
• 3-Hydroxy-4-isopropylbenzoic acid
• 19420-59-8
• G69716
• 3-hydroxy-4-propan-2-yl-benzoic Acid

• Inchi： 1S/C10H12O3/c1-6(2)8-4-3-7(10(12)13)5-9(8)11/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： GBNCQQKBWZJIGX-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=O)O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids